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Compound of Interest

Compound Name: Vanadium(V) oxytriisopropoxide

Cat. No.: B011127

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational guidance, and disposal plans for
the handling of Vanadium(V) oxytriisopropoxide (VTIP). Adherence to these procedures is
essential for ensuring laboratory safety and experimental integrity.

Hazard Identification and Physicochemical
Properties

Vanadium(V) oxytriisopropoxide is a flammable, moisture-sensitive liquid that can cause
significant irritation to the skin, eyes, and respiratory system.[1][2][3][4] It is harmful if ingested,
inhaled, or absorbed through the skin.[2][3] The material's reactivity with air and moisture
necessitates handling under an inert atmosphere to prevent degradation and potential hazards.

[1]

Table 1: Physicochemical and Hazard Data for Vanadium(V) Oxytriisopropoxide
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Property Value References
Molecular Formula CoH2104V [1]
Molecular Weight 244.20 g/mol [5]
Appearance CoIorfes-s to yellow-green or o
gold liquid
Density 1.035 g/mL at 25 °C
Boiling Point 80-82 °C at 2 mmHg
Flash Point 45 °C (113 °F) - closed cup
Hazard Statements H226, H315, H319, H335 [1]
Signal Word Warning [2]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against exposure. The
following PPE is mandatory when handling Vanadium(V) oxytriisopropoxide.

Table 2: Required Personal Protective Equipment
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Protection Type

Specification

Rationale and References

Eye Protection

Chemical splash goggles
meeting ANSI Z87.1 standard.
A face shield should be worn
over goggles when there is a

risk of splashing or explosion.

Protects against splashes and
vapors that cause serious eye
irritation.[6][7][8]

Skin Protection

Fire-resistant lab coat (e.g.,
Nomex) worn over natural fiber
clothing. Avoid synthetic

materials.

Provides a barrier against skin

contact and potential ignition.

[719]

Hand Protection

Nitrile gloves worn under

neoprene gloves (double

gloving).

Offers protection against skin
irritation and absorption.[7][9]
[10]

Respiratory Protection

A NIOSH/MSHA approved
respirator with an organic
vapor filter is recommended if
handling outside of a fume
hood or if exposure limits may

be exceeded.

Protects against inhalation of
harmful vapors that may cause

respiratory irritation.[2]

Operational Plan: Step-by-Step Handling Protocol

All manipulations of Vanadium(V) oxytriisopropoxide must be conducted in a designated

area, such as a certified chemical fume hood or a glove box, to minimize exposure and prevent

contact with air and moisture.[7][8][9]

Experimental Workflow:

e Preparation:

o Ensure the work area (fume hood or glove box) is clean, dry, and free of incompatible

materials, especially strong oxidizing agents.[2]

o Assemble and oven-dry all glassware prior to use to remove any residual moisture.
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o Have an inert gas source (e.g., nitrogen or argon) ready for creating an inert atmosphere.

o Locate the nearest safety shower, eyewash station, and appropriate fire extinguisher
(Class C dry chemical).[6]

 Inert Atmosphere Transfer (outside a glove box):

o The container of Vanadium(V) oxytriisopropoxide should be allowed to reach room
temperature before opening.

o Carefully flush the reaction vessel with an inert gas.

o Using a syringe that has been purged with inert gas, carefully draw the desired amount of
the liquid from the Sure/Seal™ bottle.

o Transfer the liquid to the reaction vessel while maintaining a positive pressure of inert gas.
e During the Reaction:
o Continuously maintain the reaction under an inert atmosphere.

o Keep the reaction setup within the fume hood with the sash at the lowest possible position.

[7]
e Post-Reaction and Quenching:

o Upon completion of the reaction, any excess Vanadium(V) oxytriisopropoxide must be
quenched safely.

o Slowly add a less reactive, high-boiling point alcohol (e.g., isopropanol) to the cooled
reaction mixture under an inert atmosphere to convert the reactive alkoxide to a less
reactive species.

o Subsequently, very slowly add water to the mixture to hydrolyze any remaining reactive
compounds. This process may be exothermic and should be done with caution.

Disposal Plan
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Proper disposal of Vanadium(V) oxytriisopropoxide and its associated waste is crucial to
prevent environmental contamination and ensure safety.

Waste Segregation and Disposal:

e Unused/Excess Reagent: Do not attempt to return any unused material to its original
container.[11] Small amounts of excess reagent should be quenched as described in the
"Post-Reaction and Quenching" step of the operational plan. The resulting solution can then

be collected as hazardous waste.

o Contaminated Materials: All disposable items that have come into contact with Vanadium(V)
oxytriisopropoxide, such as gloves, paper towels, and pipette tips, must be collected in a
designated, sealed container. This container should be clearly labeled as "Hazardous Waste:
Contains Vanadium Compounds.”

o Final Disposal: All waste streams must be disposed of through an approved hazardous
waste disposal facility.[2][3] Follow all local, state, and federal regulations for hazardous

waste disposal.

Emergency Procedures

Table 3: Emergency Response Protocol
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Emergency Situation Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact ] ] ] ]
removing contaminated clothing. Seek medical

attention if irritation persists.[2][3]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ) ] ] ] )

eyelids occasionally. Seek immediate medical

attention.[3][10]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms occur.[2][3]

Do not induce vomiting. Rinse mouth with water
Ingestion and drink plenty of water. Seek immediate

medical attention.[2][3]

Evacuate the area. Remove all sources of
ignition.[2] Absorb the spill with an inert, dry

material such as sand or vermiculite.[2] Collect

Spill
the absorbed material using non-sparking tools
and place it in a sealed container for disposal.
[10]
Use a Class C dry chemical fire extinguisher. Do
e not use water.[6] If the fire is large or cannot be
ire

controlled, evacuate the area and call for

emergency services.

Logical Workflow Diagram
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Caption: Workflow for Handling Vanadium(V) Oxytriisopropoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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